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Compound of Interest

Compound Name: Ganoderic Acid C2

Cat. No.: B1141884 Get Quote

Ganoderic Acid C2: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderic Acid C2 is a highly oxygenated lanostane-type triterpenoid isolated from the

medicinal mushroom Ganoderma lucidum. This compound is of significant interest to the

scientific community due to its diverse and potent pharmacological activities. This technical

guide provides an in-depth overview of the physical and chemical properties, biological

activities, and underlying mechanisms of action of Ganoderic Acid C2. Detailed experimental

protocols and visual representations of key signaling pathways are included to support further

research and drug development efforts.

Physical and Chemical Properties
Ganoderic Acid C2 is a white to off-white crystalline powder.[1][2] Its core structure is a

tetracyclic triterpenoid skeleton. The physical and chemical properties are summarized in the

table below.
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Property Value Reference(s)

Molecular Formula C₃₀H₄₆O₇ [2][3][4]

Molecular Weight 518.68 g/mol

Appearance White to off-white powder

Melting Point 231-232 °C or 198-199.5 °C

Solubility

Soluble in DMSO (up to 50

mg/mL with ultrasound),

Methanol, Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

Practically insoluble in water.

Optical Rotation
[α]¹⁵D +95.5° (c=0.147 in

Methanol)

CAS Number
103773-62-2 (primary), 98296-

48-1 (secondary)

Storage Conditions
Store at -20°C or 4°C, protect

from light.

Biological Activities and Signaling Pathways
Ganoderic Acid C2 exhibits a range of biological activities, including immunomodulatory, anti-

inflammatory, anti-tumor, and aldose reductase inhibitory effects.

Immunomodulatory and Anti-inflammatory Effects
Ganoderic Acid C2 has been shown to modulate the immune system and exert anti-

inflammatory effects. In a model of cyclophosphamide-induced immunosuppression,

Ganoderic Acid C2 administration led to the restoration of immune function. This is achieved,

in part, through the regulation of key signaling molecules and pathways.

The core mechanism involves the modulation of cytokine production and the activity of

transcription factors. Ganoderic Acid C2 has been found to target STAT3 (Signal Transducer
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and Activator of Transcription 3) and TNF (Tumor Necrosis Factor). By influencing these

targets, it can regulate the expression of various inflammatory mediators.
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Figure 1: Ganoderic Acid C2's role in immunomodulation.

Anti-Tumor and Cytotoxic Effects
Ganoderic acids, including C2, have demonstrated significant anti-tumor activities. The

proposed mechanism involves the inhibition of key transcription factors, such as AP-1

(Activator protein 1) and NF-κB (Nuclear factor kappa-light-chain-enhancer of activated B

cells), which are pivotal in cancer cell proliferation, invasion, and survival.

Inhibition of these pathways can lead to the downregulation of proteins like Cdk4 (Cyclin-

dependent kinase 4), which is essential for cell cycle progression, and uPA (urokinase-type

plasminogen activator), an enzyme involved in cancer cell invasion and metastasis.

Furthermore, Ganoderic Acid C2 has been observed to inhibit DNA fragmentation and reduce

caspase activity, thereby preventing apoptosis in certain contexts of cellular injury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

